Cas no 2580201-34-7 (2-{(9H-fluoren-9-yl)methoxycarbonyl}-decahydroisoquinoline-6-carboxylic acid)

• Product Name: 2-{(9H-fluoren-9-yl)methoxycarbonyl}-decahydroisoquinoline-6-carboxylic acid
• CAS No: 2580201-34-7
• MF: C₂₅H₂₇NO₄
• MW: 405.48618721962
• CID: 5660648
• PubChem ID: 165893128
• Update Time: 2025-07-19

2-{(9H-fluoren-9-yl)methoxycarbonyl}-decahydroisoquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27732476
• 2580201-34-7
• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-decahydroisoquinoline-6-carboxylic acid
• 2-{(9H-fluoren-9-yl)methoxycarbonyl}-decahydroisoquinoline-6-carboxylic acid

• Inchi： 1S/C25H27NO4/c27-24(28)17-9-10-18-14-26(12-11-16(18)13-17)25(29)30-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,16-18,23H,9-15H2,(H,27,28)
• InChI Key： OHAHERYQHFDJLP-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC2CC(C(=O)O)CCC2C1)=O

Computed Properties

• Exact Mass: 405.19400834g/mol
• Monoisotopic Mass: 405.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(9H-fluoren-9-yl)methoxycarbonyl}-decahydroisoquinoline-6-carboxylic acid

Introduction to 2-{(9H-fluoren-9-yl)methoxycarbonyl}-decahydroisoquinoline-6-carboxylic acid (CAS No. 2580201-34-7)

2-{(9H-fluoren-9-yl)methoxycarbonyl}-decahydroisoquinoline-6-carboxylic acid (CAS No. 2580201-34-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, FMCDA, is a derivative of decahydroisoquinoline, a class of compounds known for their diverse biological activities and potential therapeutic applications.

The structure of FMCDA features a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to the nitrogen atom of the decahydroisoquinoline ring, and a carboxylic acid functional group at the C-6 position. The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, making FMCDA a valuable intermediate in the synthesis of complex peptides and peptidomimetics.

Recent studies have highlighted the potential of FMCDA in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that FMCDA exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. The compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 has been particularly noteworthy.

In addition to its anti-inflammatory effects, FMCDA has also been investigated for its neuroprotective properties. A study conducted at the University of California, Los Angeles (UCLA) demonstrated that FMCDA can effectively reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that FMCDA may have therapeutic potential in treating these debilitating conditions.

The pharmacokinetic properties of FMCDA have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that FMCDA exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are crucial for its development as a therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier have further enhanced its attractiveness as a drug candidate.

In terms of safety, preclinical studies have indicated that FMCDA is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthetic route to FMCDA involves several steps, including the formation of the decahydroisoquinoline core through Pictet-Spengler cyclization, followed by the introduction of the Fmoc protecting group and the carboxylic acid functionality. The efficiency and scalability of this synthetic process have been optimized by researchers at several leading pharmaceutical companies, making it feasible for large-scale production.

Beyond its direct therapeutic applications, FMCDA has also found use as a tool compound in chemical biology research. Its unique structural features make it an excellent probe for studying protein-protein interactions and enzyme inhibition. For example, researchers at Harvard University have utilized FMCDA to investigate the mechanisms underlying protein misfolding and aggregation, which are key processes in many neurodegenerative diseases.

In conclusion, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-decahydroisoquinoline-6-carboxylic acid (CAS No. 2580201-34-7) is a versatile compound with significant potential in both pharmaceutical development and chemical biology research. Its anti-inflammatory and neuroprotective properties, combined with favorable pharmacokinetic profiles and synthetic accessibility, make it an exciting molecule for further exploration and development.